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Compound of Interest

Compound Name: POTASSIUM TETRABORATE)

Cat. No.: B1174977

Essential Safety and Handling Guide for
Potassium Tetraborate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling potassium tetraborate, including personal protective equipment (PPE), operational
plans, and disposal procedures.

Hazard Identification

Potassium tetraborate is a white, solid substance that can cause eye, skin, respiratory, and
digestive tract irritation.[1] It is also suspected of damaging fertility or the unborn child.[2][3][4]
The toxicological properties of this material have not been fully investigated.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling potassium tetraborate. It is crucial to use the appropriate PPE to minimize exposure
and ensure personal safety.
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) _ Standard/Specificati
Protection Type Equipment Purpose
on
Safety glasses with OSHA 29 CFR

Eye and Face

Protection

side-shields or

chemical safety

goggles

1910.133 or European
Standard EN166[1][3]

[5]

To prevent eye
contact with dust or

solutions.

Skin Protection

Appropriate protective
gloves (e.g., Nitrile
rubber)

EU Directive
89/686/EEC and the
standard EN 374[2][6]

To prevent skin

exposure.

Chemical apron or

To prevent skin

Body Protection impervious clothing[1] Not specified
contact.
[21[3]
NIOSH/MSHA or . o
OSHA 29 CFR Use if exposure limits

Respiratory Protection

European Standard
EN 149 approved

respirator

1910.134 or European
Standard EN 149[1][5]

are exceeded or if

irritation occurs.

Exposure Limits

Official occupational exposure limits for potassium tetraborate from bodies like OSHA and

ACGIH have not been established.[1] However, one supplier recommends an internal

Occupational Exposure Limit (OEL) of 1 mg of Boron/m3.

Handling and Storage

Handling:

Use in a well-ventilated area.[1]

Wash hands thoroughly after handling and before eating.[1]

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[2][4]
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» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2][5][7]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, well-ventilated area.[1][5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[5]

Store locked up.[2][5][7]

Accidental Release Measures: Spill Workflow

In the event of a potassium tetraborate spill, follow the steps outlined in the workflow below to
ensure a safe and effective cleanup.
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Preparation

[ Ensure adequate ventilation ]
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Wear appropriate PPE:
- Respirator
- Goggles
- Gloves
- Protective clothing
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Proceed with caution

Containrn‘;nt & Cleanup

[ Isolate the spill area )

\

( Prevent entry into waterways and sewers )

\

[Vacuum or sweep up material )

\

[ Avoid generating dust ) ( Place in a suitable, closed container for disposal )
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[ Dispose of contents/container in accordance with local, regional, national, and international regulations ]
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Potassium Tetraborate Spill Response Workflow
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First Aid Procedures

o Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical attention.[1]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Get medical aid if irritation develops or persists.[1]

¢ Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Get medical aid.[1]

¢ Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Disposal Considerations

Dispose of potassium tetraborate waste at an approved waste disposal plant.[5] Solutions can
be offered to a licensed disposal company. Alternatively, the material can be dissolved or mixed
with a combustible solvent and burned in a chemical incinerator equipped with an afterburner
and scrubber.[3] Always dispose of contents and containers in accordance with local, regional,
national, and international regulations.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. redox.com [redox.com]

. cdhfinechemical.com [cdhfinechemical.com]

. sds.riotinto.com [sds.riotinto.com]

. fishersci.com [fishersci.com]

°
(o2} ol EEN w N =

. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pim-resources.coleparmer.com/sds/96714.pdf
https://pim-resources.coleparmer.com/sds/96714.pdf
https://pim-resources.coleparmer.com/sds/96714.pdf
https://pim-resources.coleparmer.com/sds/96714.pdf
https://www.fishersci.com/store/msds?partNumber=AC259570051&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/92_163917356_POTASSIUMTETRABORATECASNO12045-78-2MSDS.pdf
https://redox.com/wp-content/sds/3867.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-potassium-tetraborate-tetrahydrate-CASNO-12045-78-05456-EN.aspx
https://www.benchchem.com/product/b1174977?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/96714.pdf
https://redox.com/wp-content/sds/3867.pdf
https://www.cdhfinechemical.com/images/product/msds/92_163917356_POTASSIUMTETRABORATECASNO12045-78-2MSDS.pdf
https://sds.riotinto.com/display/rtm/FileName-511630
https://www.fishersci.com/store/msds?partNumber=AC259570051&countryCode=US&language=en
https://www.chemicalbook.com/msds/potassium-borate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 7. lobachemie.com [lobachemie.com]

» To cite this document: BenchChem. [Personal protective equipment for handling
POTASSIUM TETRABORATE)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174977#personal-protective-equipment-for-
handling-potassium-tetraborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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